1-(2-Amino-6-fluorophenyl)-2,2,2-trifluoroethanone

• IUPAC Name: 1-(2-amino-6-fluorophenyl)-2,2,2-trifluoroethanone
• InChI: InChI=1S/C8H5F4NO/c9-4-2-1-3-5(13)6(4)7(14)8(10,11)12/h1-3H,13H2
• InChI Key: IXFZZYQHXMHEET-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(=O)C(F)(F)F)N
• Molecular Formula: C8H5F4NO
• DSSTOX Substance ID: DTXSID40664286
• Molecular Weight: 207.12 g/mol
• CAS No.: 205756-56-5

Description

1-(2-Amino-6-fluorophenyl)-2,2,2-trifluoroethanone (AFTFE) is an organic compound with a wide range of applications in the fields of synthetic chemistry, pharmaceutical sciences, and biochemistry. It is a fluorinated amine with a trifluoromethyl group and is used as a building block in the synthesis of various compounds, such as drugs and agrochemicals. AFTFE has several unique properties, such as low volatility, high solubility in polar solvents, and excellent thermal stability. These properties have made it a useful tool for drug discovery and development, as well as for other synthetic applications.

Scientific Research Applications

Synthesis and Antimicrobial Screening

1-(2-Amino-6-fluorophenyl)-2,2,2-trifluoroethanone has been utilized in the synthesis of various compounds. A study by Bonacorso et al. (2018) describes its use in creating (Z)-4-((3-chloro-4-fluorophenyl)amino)-1,1,1-trifluorobut-3-en-2-ones and related derivatives through the O,N-exchange reaction. These compounds, when subjected to intramolecular cyclocondensation, produced a novel series of 2-alkyl(aryl)-7-chloro-6-fluoro-4-(trifluoromethyl)-quinolines. Although these new heterocycles didn't show significant results against bacteria and fungi, they represent an important step in antimicrobial research (Bonacorso et al., 2018).

Development of Arylfluoroquinolone Antibacterial Agents

In the field of medicinal chemistry, derivatives of this compound are significant. Chu et al. (1985) synthesized novel arylfluoroquinolones, characterized by a fluorine atom at the 6-position and substituted amino groups, including derivatives of this compound. These compounds were found to possess excellent in vitro potency and in vivo efficacy as antibacterial agents (Chu et al., 1985).

Optical and Dielectric Properties in Polymer Chemistry

The compound has also found applications in polymer chemistry. Tao et al. (2009) synthesized multifluoromethyl-substituted aromatic diamines, including derivatives of this compound, which were then used to create highly fluorinated polyimides. These polyimides exhibited good thermal stability, excellent mechanical properties, low moisture absorption, and high optical transparency, highlighting their potential in various industrial applications (Tao et al., 2009).

Wittig Olefination in Organic Chemistry

In another study, Hanamoto et al. (2003) reported the synthesis of (2,2,2-Trifluoroethyl)triphenylphosphonium trifluoromethanesulfonate from this compound and its use in Wittig olefination. This process led to the production of various 3,3,3-trifluoropropenylidene compounds, showcasing the versatility of this compound in organic synthesis (Hanamoto et al., 2003).

Safety and Hazards

This compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, eye irritation, and may cause respiratory irritation. The precautionary statements associated with this compound include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and if in eyes: rinse cautiously with water for several minutes.